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Compound of Interest

Compound Name: CCT241736

Cat. No.: B606547

For researchers and scientists in the field of drug development, the responsible management
and disposal of investigational compounds like CCT241736 are paramount to ensuring a safe
laboratory environment and preventing environmental contamination. This guide provides a
comprehensive, step-by-step procedure for the proper disposal of CCT241736, aligning with
best practices for handling potent chemical agents. Adherence to these protocols is crucial for
maintaining regulatory compliance and fostering a culture of safety.

Hazard Profile and Chemical Identifiers

While a specific Safety Data Sheet (SDS) for CCT241736 is not readily available in the public
domain, a precautionary approach should be taken, treating it as a potentially hazardous
substance. The following table summarizes key information, with some data inferred from
structurally related compounds and general chemical safety principles.
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Identifier

Information

Sourcel/Note

Chemical Name

CCT241736

Synonyms

Dual FLT3/Aurora kinase
inhibitor

Inferred from research
articles[1][2]

Molecular Formula

Not readily available

CAS Number

Not readily available

Hazard Class

Assumed Hazardous Waste

General best practice for

investigational compounds|[3]

[41(5]

Primary Routes of Exposure

Inhalation, Ingestion, Skin/Eye

Contact

Assumed based on handling of
potent powdered

compounds[6]

Known Hazards

Substance not fully tested.
May be harmful if swallowed or
inhaled. Potential for
respiratory tract, eye, and skin

irritation.[6]

Based on SDS for similar

compounds like Quizartinib[6]

Storage Conditions

Store at -20°C

[7](8]

Standard Operating Procedure for Disposal

The following protocols provide detailed methodologies for the safe disposal of CCT241736 in

its various forms.

Protocol 1: Disposal of Solid CCT241736 Waste

This protocol applies to unused or expired pure CCT241736 powder.

o Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including a lab coat, chemical-resistant gloves (e.qg., nitrile), and safety goggles.[4][5]

o Containment: All solid CCT241736 waste must be collected in a dedicated, clearly labeled

hazardous waste container.[3][4] The container should be made of a compatible material and
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have a secure lid.

e Labeling: The hazardous waste container must be labeled with:

The words "Hazardous Waste"

[e]

The chemical name: "CCT241736"

o

The date accumulation started

[¢]

[e]

An approximate quantity of the waste

o Storage: Store the sealed hazardous waste container in a designated satellite accumulation
area, away from incompatible materials.[4]

e Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a
certified hazardous waste disposal vendor to arrange for pickup and proper disposal.[3][4]

Protocol 2: Disposal of CCT241736 Solutions

This protocol applies to solutions containing CCT241736, such as those prepared in DMSO or
other solvents for experimental use.

o PPE: Wear appropriate PPE as described in Protocol 1.

e Collection: Collect all liquid waste containing CCT241736 in a dedicated, leak-proof, and
shatter-resistant hazardous waste container.[3] Do not mix with other waste streams unless
explicitly permitted by your institution's EHS guidelines.

o Labeling: Label the liquid hazardous waste container with:

"Hazardous Waste"

[e]

"CCT241736"

o

[¢]

The solvent(s) used (e.g., DMSO, methanol)[2]

An estimated concentration of CCT241736

[e]
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» Storage: Store the liquid hazardous waste container in secondary containment to prevent
spills.[3]

» Disposal: Arrange for pickup and disposal through your institution's EHS department or a
certified hazardous waste vendor.

Protocol 3: Disposal of Contaminated Labware

This protocol covers disposable labware (e.g., pipette tips, gloves, vials) and sharps that have
come into contact with CCT241736.

e Solid Waste: Non-sharp, disposable labware contaminated with CCT241736 should be
placed in the designated solid hazardous waste container for this compound.[3]

o Sharps: All sharps (e.g., needles, syringes, contaminated glass) must be disposed of in a
designated, puncture-resistant sharps container that is clearly labeled as "Hazardous Waste"
and specifies the contaminant "CCT241736".[3][4]

o Decontamination: For reusable labware, consult your institution's EHS for approved
decontamination procedures. The initial rinsate from cleaning should be collected as
hazardous liquid waste.[4]

Visual Workflow for CCT241736 Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of CCT241736 and associated materials.
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Caption: Workflow for the safe disposal of CCT241736 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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